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Compound of Interest

Compound Name: 4,5-Dimethyl-4-hexen-3-one

Cat. No.: B096763

Essential Safety and Handling Guide for 4,5-
Dimethyl-4-hexen-3-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4,5-Dimethyl-4-hexen-3-one. Given the limited availability of a
specific Safety Data Sheet (SDS) for this compound, the following guidance is substantially
based on data for the closely related chemical, 4-Hexen-3-one. It is imperative to consult a
specific SDS for 4,5-Dimethyl-4-hexen-3-one when it becomes available and to conduct a
thorough risk assessment before commencing any work.

Chemical Properties and Hazard Information

While detailed toxicological data for 4,5-Dimethyl-4-hexen-3-one is not readily available, the
structural similarity to 4-Hexen-3-one suggests it should be handled as a flammable liquid that
may cause skin, eye, and respiratory irritation.

Quantitative Data Summary
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Property Value Reference(s)
Molecular Formula CsH140 [1112][3][4]
Molecular Weight 126.20 g/mol [1][2]

CAS Number 17325-90-5 [1112113114]
Appearance Data not available

Boiling Point Data not available

Flash Point Data not available

Density Data not available

Solubility Data not available

LogP 2.32 [5]

Operational and Disposal Plan

This plan outlines the necessary precautions for the safe handling and disposal of 4,5-
Dimethyl-4-hexen-3-one, from acquisition to waste management.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure.
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Protection Type Recommended Equipment

Eye/Face Protection Chemical safety goggles or a full-face shield.

Chemical-resistant gloves (e.qg., nitrile or
) ] neoprene). Inspect gloves for integrity before
Skin Protection ) )
each use. A lab coat or chemical-resistant apron

should be worn.

Use in a well-ventilated area, such as a

chemical fume hood. If ventilation is inadequate
Respiratory Protection or for spill response, a NIOSH-approved

respirator with organic vapor cartridges is

required.

Step-by-Step Handling and Storage Protocol

Receiving: Upon receipt, inspect the container for any signs of damage or leaks in a well-
ventilated area.

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames,
and other ignition sources.[6][7] Keep the container tightly closed.[6][7] The storage area
should be designated for flammable liquids.

Handling: All work with 4,5-Dimethyl-4-hexen-3-one should be conducted in a certified
chemical fume hood to minimize inhalation exposure. Ensure that an eyewash station and
safety shower are readily accessible. Use non-sparking tools and equipment to prevent
ignition.[6] Avoid contact with skin and eyes.[6] Do not eat, drink, or smoke in the handling
area.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[6]

Emergency Procedures

First-Aid Measures

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[6][7]
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o Skin Contact: Immediately remove contaminated clothing.[6][7] Wash the affected area
thoroughly with soap and water for at least 15 minutes.[7] Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6][7] Remove contact lenses if present and
easy to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[7] If the individual is conscious, rinse their mouth with
water. Seek immediate medical attention.[6][7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), alcohol-resistant
foam, or water spray.[6][7]

o Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and
flash back. Containers may explode when heated.[6]

o Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[6]

Spill Response Workflow

In the event of a spill, follow the established protocol to ensure safety and minimize
environmental contamination.
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Immediate Actions

Evacuate Spill Area

:

Alert Others & Supervisor

l

Remove Ignition Sources

Assessment & PPE

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Containment & Cleanup

Contain Spill with Inert
Absorbent Material

:

Collect Absorbed Material
with Non-Sparking Tools

;

Place in a Labeled,
Sealable Container

Decontamination & Disposal

Decontaminate Spill Area
& Equipment

:

Dispose of Waste as
Hazardous Material

Click to download full resolution via product page

Chemical Spill Response Workflow
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Disposal Plan

All waste containing 4,5-Dimethyl-4-hexen-3-one and contaminated materials (e.g., absorbent
pads, gloves) must be treated as hazardous waste.[8]

» Collection: Collect all waste in a designated, leak-proof, and clearly labeled container.[8] The
label should read "Hazardous Waste: 4,5-Dimethyl-4-hexen-3-one".

o Storage: Store the waste container in a designated hazardous waste accumulation area,
away from incompatible materials.

» Disposal: Arrange for disposal through a licensed hazardous waste disposal company.[6] Do
not dispose of this chemical down the drain or in general waste. Follow all local, state, and
federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b096763#personal-protective-equipment-for-handling-
4-5-dimethyl-4-hexen-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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